Cas no 88912-22-5 (5-chloro-2-methoxypyridine-4-carboxylic acid)

• Product Name: 5-chloro-2-methoxypyridine-4-carboxylic acid
• CAS No: 88912-22-5
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• MDL: MFCD07375110
• CID: 839069
• PubChem ID: 45789849
• Update Time: 2025-10-31

5-chloro-2-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxyisonicotinic acid
• 5-Chloro-2-methoxypyridine-4-carboxylic acid
• 5-CHLORO-2-METHOXY-ISONICOTINIC ACID
• 5-Chloro-2-methoxyisonicotinicacid
• DS-0769
• SCHEMBL5955667
• MFCD07375110
• 88912-22-5
• CS-0195404
• AB41192
• AMY20745
• AKOS006286332
• DTXSID10672070
• EN300-1966390
• DB-358862
• 5-chloro-2-methoxypyridine-4-carboxylic acid

• MDL： MFCD07375110
• Inchi： 1S/C7H6ClNO3/c1-12-6-2-4(7(10)11)5(8)3-9-6/h2-3H,1H3,(H,10,11)
• InChI Key： LXHHWKXYDKBINP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C(=O)O)OC

Computed Properties

• Exact Mass: 187.00400
• Monoisotopic Mass: 187.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 1.44180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-chloro-2-methoxypyridine-4-carboxylic acid

5-Chloro-2-Methoxypyridine-4-Carboxylic Acid: A Comprehensive Overview

5-Chloro-2-methoxypyridine-4-carboxylic acid, also known by its CAS number 88912-22-5, is a versatile and significant compound in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and diverse applications. The molecule consists of a pyridine ring with a chlorine atom at position 5, a methoxy group at position 2, and a carboxylic acid group at position 4. These substituents impart distinct chemical reactivity and physical properties to the compound, making it a valuable building block in various synthetic processes.

The synthesis of 5-chloro-2-methoxypyridine-4-carboxylic acid involves several steps, including chlorination, methylation, and carboxylation reactions. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring minimal environmental impact while maintaining product quality.

In terms of physical properties, 5-chloro-2-methoxypyridine-4-carboxylic acid exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in both aqueous and organic reaction systems. The compound's stability under various conditions has been extensively studied, with findings indicating that it remains stable under neutral and mildly acidic conditions but undergoes decomposition under strong alkaline conditions.

The chemical structure of 5-chloro-2-methoxypyridine-4-carboxylic acid plays a crucial role in its reactivity. The presence of the chlorine atom at position 5 introduces electron-withdrawing effects, which enhance the acidity of the carboxylic acid group. This increased acidity makes the compound an excellent candidate for use in acidic environments or as a precursor in reactions requiring nucleophilic attack on the carbonyl group. The methoxy group at position 2, on the other hand, provides electron-donating effects through resonance, which can influence the reactivity of adjacent substituents.

5-Chloro-2-methoxypyridine-4-carboxylic acid has found applications in various fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. Recent studies have highlighted its role as a building block for anti-inflammatory agents and anticancer drugs due to its ability to form stable complexes with metal ions.

In agrochemicals, 5-chloro-2-methoxypyridine-4-carboxylic acid has been utilized as a precursor for herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth pathways makes it an effective component in crop protection products. Researchers have also explored its potential as a natural product mimic, enabling the development of eco-friendly agrochemicals with reduced environmental impact.

The application of 5-chloro-2-methoxypyridine-4-carboxylic acid extends beyond traditional chemical industries into materials science. Recent advancements have demonstrated its use as a precursor for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and tunable pore sizes, making them ideal candidates for gas storage, catalysis, and sensing applications.

In conclusion, 5-chloro-2-methoxypyridine-4-carboxylic acid, CAS number 88912-22-5, is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure and versatile reactivity make it an invaluable tool in modern synthetic chemistry. Ongoing research continues to uncover new applications and optimize its synthesis processes, ensuring its relevance in both academic and industrial settings.